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Compound of Interest

Compound Name: BAY 60-6583

Cat. No.: B1667818

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety and logistical
information for the proper disposal of BAY 60-6583, a potent and selective adenosine A2B
receptor agonist.

BAY 60-6583 is a valuable tool in cardiovascular and inflammatory research; however, its
handling and disposal require adherence to safety protocols to minimize environmental impact
and ensure a safe laboratory environment. This document outlines the necessary procedures
for its proper disposal, drawing from available safety data.

Chemical and Physical Properties

A summary of the key properties of BAY 60-6583 is provided below to inform handling and
disposal decisions.
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Property Value

Molecular Formula C19H17Ns02S[1]
Molecular Weight 379.44 g/mol [1]
Appearance Crystalline solid[2]

Soluble in DMSO (to 100 mM)[1], ethanol (~0.3
Solubility mg/ml), and dimethyl formamide (~25 mg/ml)[2].

Sparingly soluble in aqueous buffers[2].

Storage Store at +4°C[1] or -20°C[2].

CAS Number 910487-58-0[1]

Hazard Identification and Safety Precautions

According to the available Safety Data Sheet (SDS), BAY 60-6583 is not classified as a
hazardous substance according to the Globally Harmonized System (GHS).[3] However,
standard laboratory precautions should always be observed when handling this compound.

General Safety Measures:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust or contact with skin and eyes.[2]
» Wash hands thoroughly after handling.[2]

e Use in a well-ventilated area.

Environmental Precautions:

o BAY 60-6583 is classified as Water Hazard Class 1 (Self-assessment), indicating it is slightly
hazardous for water.[3]

e Do not allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[3]
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Step-by-Step Disposal Procedure

The following procedure is a general guideline. Always consult your institution's specific waste
disposal protocols and local regulations.

¢ Assess the Quantity:

o Small Quantities: The SDS from Cayman Chemical suggests that smaller quantities can
be disposed of with household waste.[3] However, for a laboratory setting, it is best
practice to treat all chemical waste with caution. It is recommended to collect even small
amounts for designated chemical waste disposal.

o Large Quantities: Disposal of larger quantities must be made according to official
regulations.[3]

» Waste Segregation:

o Collect all waste containing BAY 60-6583, including unused solid compound,
contaminated solutions, and any contaminated lab materials (e.g., pipette tips, vials), in a
designated and clearly labeled waste container.

o Waste Neutralization (If Applicable and Permissible):

o Currently, there are no specific published protocols for the chemical neutralization of BAY
60-6583 for disposal. Therefore, it is not recommended to attempt neutralization without
validated procedures.

e Packaging and Labeling:
o Ensure the waste container is chemically resistant and securely sealed.

o Label the container clearly with the name "BAY 60-6583 Waste" and any other information
required by your institution's environmental health and safety (EHS) department.

» Storage Pending Disposal:

o Store the sealed waste container in a designated, secure area away from incompatible
materials.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://cdn.caymanchem.com/cdn/msds/17127m.pdf
https://cdn.caymanchem.com/cdn/msds/17127m.pdf
https://www.benchchem.com/product/b1667818?utm_src=pdf-body
https://www.benchchem.com/product/b1667818?utm_src=pdf-body
https://www.benchchem.com/product/b1667818?utm_src=pdf-body
https://www.benchchem.com/product/b1667818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

» Final Disposal:

o Arrange for the collection of the chemical waste by your institution's EHS department or a
licensed chemical waste disposal company. They will ensure the waste is disposed of in
accordance with all local, state, and federal regulations.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of BAY 60-6583.
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Caption: Logical workflow for the proper disposal of BAY 60-6583.

By adhering to these procedures, you contribute to a safer research environment and ensure
the responsible management of chemical waste. Always prioritize safety and consult your
institutional guidelines for specific protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for BAY 60-6583]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667818#bay-60-6583-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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